5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[2-(2-chlorophenyl)quinolin-4-yl]-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H13ClN4S/c1-23-17(21-22-18(23)24)13-10-16(12-7-2-4-8-14(12)19)20-15-9-5-3-6-11(13)15/h2-10H,1H3,(H,22,24)
• InChI Key: HCXLFHLMSSFRHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4Cl
• Molecular Formula: C18H13ClN4S
• DSSTOX Substance ID: DTXSID201130298
• Molecular Weight: 352.8 g/mol
• CAS RN: 588687-52-9

Description

5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol, also known as CQTS, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. CQTS is a member of the triazole family of compounds, which are known for their diverse range of biological activities, including antimicrobial, antiviral, and anticancer properties. In

Scientific Research Applications

5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have potent antitumor activity against a variety of cancer cell lines, including breast, colon, and lung cancer. Additionally, 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol has been shown to have antifungal and antibacterial activity, making it a potential candidate for the development of new antimicrobial agents. 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol has also been studied for its potential use as a radioprotective agent, as it has been shown to protect against radiation-induced damage in vitro.

Mechanism of Action

The exact mechanism of action of 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to act by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. By inhibiting this enzyme, 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol can induce DNA damage and cell death in cancer cells. Additionally, 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol has been shown to inhibit the activity of several key enzymes involved in the biosynthesis of ergosterol, a key component of fungal cell membranes.
Biochemical and Physiological Effects:
5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol has been shown to have a variety of biochemical and physiological effects. In cancer cells, 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol induces DNA damage and cell death, leading to the inhibition of tumor growth. Additionally, 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol has been shown to inhibit the activity of several key enzymes involved in the biosynthesis of ergosterol, leading to the disruption of fungal cell membranes and the inhibition of fungal growth. In vitro studies have also shown that 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol can protect against radiation-induced damage, suggesting that it may have potential applications as a radioprotective agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol is its potent antitumor activity against a variety of cancer cell lines. Additionally, 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol has been shown to have antifungal and antibacterial activity, making it a potential candidate for the development of new antimicrobial agents. However, one limitation of 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol. One area of interest is the development of new analogs of 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol with improved solubility and bioavailability. Additionally, further studies are needed to fully elucidate the mechanism of action of 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol and its potential applications as a radioprotective agent. Finally, there is a need for additional preclinical studies to evaluate the safety and efficacy of 5-[2-(2-chlorophenyl)-4-quinolinyl]-4-methyl-4H-1,2,4-triazole-3-thiol in animal models before it can be considered for clinical trials in humans.